Cryptoporic acid E

• CAS RN: 120001-10-7
• Molecular Formula: C45H68O15
• Molecular Weight: 849 g/mol
• IUPAC Name: (3S,4R)-4-[[(1S,4aR,5R,8aS)-5-[[(2S,3R)-3-[[(1S,4aR,5R,8aS)-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]methoxy]-2-(carboxymethyl)-4-methoxy-4-oxobutanoyl]oxymethyl]-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]methoxy]-5-methoxy-3-methoxycarbonyl-5-oxopentanoic acid
• InChI: InChI=1S/C45H68O15/c1-26-12-14-32-42(3,24-46)16-10-18-44(32,5)30(26)22-59-37(41(54)57-9)29(21-35(49)50)39(52)60-25-43(4)17-11-19-45(6)31(27(2)13-15-33(43)45)23-58-36(40(53)56-8)28(20-34(47)48)38(51)55-7/h28-33,36-37,46H,1-2,10-25H2,3-9H3,(H,47,48)(H,49,50)/t28-,29-,30-,31-,32-,33-,36+,37+,42-,43-,44+,45+/m0/s1
• InChI Key: PCFMECNNYYMDRS-VTRNTCPLSA-N
• Isomeric SMILES: C[C@]1(CCC[C@]2([C@H]1CCC(=C)[C@@H]2CO[C@H]([C@H](CC(=O)O)C(=O)OC[C@@]3(CCC[C@]4([C@H]3CCC(=C)[C@@H]4CO[C@H]([C@H](CC(=O)O)C(=O)OC)C(=O)OC)C)C)C(=O)OC)C)CO
• SMILES: CC1(CCCC2(C1CCC(=C)C2COC(C(CC(=O)O)C(=O)OCC3(CCCC4(C3CCC(=C)C4COC(C(CC(=O)O)C(=O)OC)C(=O)OC)C)C)C(=O)OC)C)CO
• synonyms: cryptoporic acid E

Description

Cryptoporic acid E is a natural product that is extracted from the mushroom Cryptoporus volvatus. This compound has been found to have various biological activities, including anti-inflammatory, anti-tumor, and anti-bacterial properties. This compound has garnered the attention of researchers due to its potential therapeutic applications in medicine.

Scientific Research Applications

• Antitumor and Anticarcinogenic Properties :

  • Cryptoporic acid E has demonstrated the ability to inhibit tumor promotion in mouse skin when treated with okadaic acid, reducing both the percentage of tumor-bearing mice and the average number of tumors per mouse (Matsunaga et al., 1991).
  • In another study, this compound showed effectiveness in inhibiting colon carcinogenesis in both rats and mice treated with different colon carcinogens (Narisawa et al., 1992).

• Antiviral Activity :

  • This compound and its derivatives have exhibited antiviral activity against the porcine reproductive and respiratory syndrome virus (Wang et al., 2015).
  • Additionally, it has been found to inhibit influenza virus replication in vitro, impacting the virus RNA polymerase activity and blocking virus RNA replication and transcription (Gao et al., 2017).

• Cytotoxic Activities :

  • Isolates of this compound have shown certain cytotoxic activities against various tumor cell lines, with some compounds exhibiting comparable activity to cis-platin (Zhou et al., 2016).

• Chemical Diversity and Potential in Natural Product Drug Discovery :

  • A study on metabolomics-based prioritization of fungal species for natural product drug discovery highlighted Cryptoporus volvatus, the source of this compound, as a species rich in unique metabolites, demonstrating its potential in the field of drug discovery (Pham et al., 2021).

• Inhibition of Superoxide Anion Radical Release :

  • This compound has been identified as an inhibitor of superoxide anion radical release, suggesting its potential role in inflammatory processes and oxidative stress management (Asakawa et al., 1992).